Cas no 1339586-04-7 (3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide)

3-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide is a pyrimidine derivative with potential applications in pharmaceutical and biochemical research. Its structure features a tetrahydropyrimidine core, which is functionalized with an amino group at the 5-position and an N-methylpropanamide side chain at the 1-position. This compound may serve as a key intermediate in the synthesis of nucleoside analogs or other biologically active molecules. The presence of both amino and carbonyl groups offers versatility for further chemical modifications. Its well-defined molecular structure ensures reproducibility in research applications. The compound’s stability and solubility profile make it suitable for use in controlled experimental conditions.
3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide structure
1339586-04-7 structure
Product Name:3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide
CAS No:1339586-04-7
MF:C8H12N4O3
MW:212.205881118774
CID:6332651
PubChem ID:63800430
Update Time:2025-06-07

3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide
    • AKOS013112368
    • 1339586-04-7
    • EN300-1106694
    • Inchi: 1S/C8H12N4O3/c1-10-6(13)2-3-12-4-5(9)7(14)11-8(12)15/h4H,2-3,9H2,1H3,(H,10,13)(H,11,14,15)
    • InChI Key: XKFUGSNXOUILBR-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(=CN1CCC(NC)=O)N)=O

Computed Properties

  • Exact Mass: 212.09094026g/mol
  • Monoisotopic Mass: 212.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 105Ų

3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide Pricemore >>

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Additional information on 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide

3-(5-Amino-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-yl)-N-Methylpropanamide: A Comprehensive Overview

3-(5-Amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide (CAS No. 1339586-04-7) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities and pharmacological properties.

The structure of 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide is characterized by a pyrimidine ring with an amino group at the 5-position and a methylamido group attached to a propyl chain. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide in the treatment of several diseases. One of the most notable areas of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry in 2021, researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide is in cancer therapy. Preclinical studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. A study published in Cancer Research in 2020 demonstrated that it selectively induced apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-inflammatory and anticancer properties, 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide has also been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry in 2021 showed that this compound reduced oxidative stress and protected neurons from damage induced by glutamate toxicity. These findings suggest that it may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide has also been studied to assess its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable half-life, making it a promising candidate for further development as an oral medication. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

The safety profile of 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide has been evaluated through various preclinical studies. Toxicity assessments have shown that it is well tolerated at therapeutic doses with no significant adverse effects observed. However, more comprehensive safety studies are required to fully understand its long-term effects and potential side effects.

In conclusion, 3-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide (CAS No. 1339586-04-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases, while its antiproliferative activity suggests its potential use in cancer therapy. Additionally, its neuroprotective effects highlight its potential for treating neurodegenerative disorders. Further research is needed to fully explore its therapeutic potential and optimize its use in clinical settings.

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